Antibacterial agent 212

• Molecular Formula: C48H61N11O7S2
• Molecular Weight: 968.2 g/mol
• InChI: InChI=1S/C48H61N11O7S2/c1-28-36(26-54-42(55-28)32-10-7-30(8-11-32)27-67-68-48(3,4)5)44(61)57-37(15-16-49)47(64)59(6)41-33-12-14-40(66-22-19-52)35(25-33)34-23-31(9-13-39(34)65-21-18-51)24-38(45(62)53-20-17-50)58-43(60)29(2)56-46(41)63/h7-14,23,25-26,29,37-38,41H,15-16,18-22,24,27,49,51-52H2,1-6H3,(H,53,62)(H,56,63)(H,57,61)(H,58,60)/t29-,37-,38-,41-/m0/s1
• InChIKey: JEFGNKYGUPLFJE-BQKNCNSVSA-N

Antibacterial Agent 212: SPase I Inhibitor

Antibacterial agent 212, also designated as Compound 162 (the free amine form of prodrug 138f), is a novel, synthetic derivative within the arylomycin class of antibiotics. It functions as a potent inhibitor of bacterial type I signal peptidase (SPase I), an essential and clinically unexploited enzyme target required for bacterial protein secretion and viability [1]. Unlike the preclinical lead compound G0775, which suffered from a narrow antibacterial spectrum and poor pharmacokinetic (PK) properties, 162 was specifically engineered through systematic structural optimization to overcome these critical limitations [2].

Target SPase I inhibition research tool

Model Supports MDR Gram-negative infection models

Selection Reported spectrum and PK optimization vs. early arylomycins

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source
• [2] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source

Why Other Arylomycins Cannot Substitute Agent 212

Generic substitution within the arylomycin class is scientifically untenable due to substantial variations in antibacterial spectrum and critical drug-like properties. The preclinical arylomycin candidate G0775 demonstrates potent activity against certain Enterobacteriaceae but exhibits weak potency against carbapenem-resistant *Acinetobacter baumannii* and *Pseudomonas aeruginosa*, and its poor *in vivo* pharmacokinetic profile severely limits its translational potential [1]. In contrast, Antibacterial agent 212 was specifically optimized to address these exact deficits, resulting in a broader spectrum against clinically isolated MDR Gram-negative bacteria and a markedly improved PK profile [2]. Consequently, selecting a different arylomycin analog like G0775 would compromise both the achievable antibacterial coverage and the feasibility of *in vivo* efficacy studies.

Risk Factor

Agent 212 (162)

G0775 (Substitute)

Antibacterial Spectrum

Reported spectrum expansion via structural optimization

Spectrum may not extend to key carbapenem-resistant pathogens

Pharmacokinetic Profile

Reported improved AUC and half-life

PK may not support sufficient in vivo exposure

In Vivo Efficacy Endpoint

Reported higher CFU reduction endpoint

Lower CFU reduction may limit model-response interpretation

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source
• [2] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source

Quantitative Evidence: Agent 212 vs. G0775

In Vivo Efficacy in Murine MDR P. aeruginosa Model

In a neutropenic mouse thigh infection model using multidrug-resistant (MDR) *Pseudomonas aeruginosa*, Antibacterial agent 212 (Compound 162) demonstrated a 3.5-log10 reduction in colony-forming units (CFU), confirming potent *in vivo* antibacterial efficacy. This performance was significantly superior to that of the preclinical arylomycin comparator G0775, which achieved only a 1.1-log10 reduction under the same experimental conditions [1].

In Vivo Efficacy (CFU)

Head-to-head

3.5-log10 reduction vs 1.1-log10 (G0775)

Reported in vivo model-response context

Neutropenic mouse thigh model, MDR P. aeruginosa

Evidence Dimension	In vivo antibacterial efficacy (CFU reduction)
Target Compound Data	3.5-log10 decrease in CFU
Comparator Or Baseline	G0775: 1.1-log10 decrease in CFU
Quantified Difference	2.4-log10 greater reduction (approximately 250-fold greater bactericidal effect)
Conditions	Neutropenic mouse thigh infection model infected with multidrug-resistant P. aeruginosa

Why This Matters

This direct head-to-head comparison provides the primary justification for selecting 162 over G0775 for in vivo efficacy studies targeting MDR P. aeruginosa.

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source

Rat Pharmacokinetic Profile

Following intravenous administration of 10 mg/kg in rats, Antibacterial agent 212 (Compound 162) exhibited an excellent pharmacokinetic profile, with a total exposure (AUC) of 141,981 h·ng/mL and a half-life (T1/2) of 4.18 hours. This represents a substantial improvement over the comparator G0775, achieving 2.3-fold higher exposure and a 2.8-fold longer half-life [1].

Rat PK (AUC, T½)

Head-to-head

AUC 141,981 h·ng/mL; T½ 4.18 h vs 2.3× AUC, 2.8× T½ vs G0775

Supports PK exposure-model interpretation

IV 10 mg/kg in rats

Evidence Dimension	Pharmacokinetic exposure (AUC) and half-life (T1/2)
Target Compound Data	AUC = 141,981 h·ng/mL; T1/2 = 4.18 h
Comparator Or Baseline	G0775: AUC and T1/2 values were used to calculate the 2.3-fold and 2.8-fold improvements.
Quantified Difference	AUC: 2.3-fold increase; T1/2: 2.8-fold increase
Conditions	Intravenous administration of 10 mg/kg in rats

Why This Matters

Improved PK properties are essential for achieving therapeutic concentrations in vivo and support more convenient or less frequent dosing regimens in animal models.

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source

Activity Against Carbapenem-Resistant Pathogens

Antibacterial agent 212 (prodrug 138f) exhibits a significantly improved antibacterial spectrum compared to G0775. Against meropenem-resistant *Acinetobacter baumannii*, 138f achieved a MIC of 0.125 µg/mL, representing an 8- to 16-fold increase in potency. Against *Pseudomonas aeruginosa*, the MIC was 4 µg/mL, a 4- to 8-fold improvement over G0775 [1]. These values demonstrate superior coverage of clinically relevant, highly resistant Gram-negative pathogens.

MIC vs Carbapenem-Resistant

Head-to-head

A. baumannii 0.125 µg/mL, P. aeruginosa 4 µg/mL vs 8–16×, 4–8× improvement vs G0775

Reported MIC endpoint context

Clinically isolated carbapenem-resistant strains

Evidence Dimension	In vitro antibacterial activity (MIC)
Target Compound Data	MIC = 0.125 µg/mL (meropenem-resistant A. baumannii); MIC = 4 µg/mL (P. aeruginosa)
Comparator Or Baseline	G0775: Higher MIC values were observed for both pathogens.
Quantified Difference	8- to 16-fold increase in potency against A. baumannii; 4- to 8-fold increase against P. aeruginosa
Conditions	In vitro MIC assays against clinically isolated carbapenem-resistant strains

Why This Matters

This expanded and more potent spectrum directly addresses a major limitation of the G0775 scaffold, making 162 a superior candidate for research targeting difficult-to-treat MDR infections.

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source

Research Applications of Agent 212

MDR P. aeruginosa In Vivo Efficacy Models

Antibacterial agent 212 is ideally suited for in vivo pharmacodynamic studies in neutropenic mouse thigh infection models targeting MDR *P. aeruginosa*. The demonstrated 3.5-log10 CFU reduction provides a robust and quantifiable efficacy signal, vastly outperforming the preclinical lead G0775 (1.1-log10 reduction) and establishing a clear benchmark for experimental protocols [1].

PK/PD Profiling in Rodent Models

The significantly enhanced pharmacokinetic properties of Antibacterial agent 212, including a 2.3-fold greater AUC and 2.8-fold longer half-life compared to G0775 in rats, make it a valuable tool for investigating PK/PD relationships of SPase I inhibitors *in vivo*. These improved parameters facilitate the establishment of dosing regimens that maintain drug exposure above the MIC for the target pathogen [1].

In Vitro Susceptibility Testing of MDR Gram-Negative Isolates

Antibacterial agent 212 (as prodrug 138f) should be prioritized for in vitro susceptibility testing panels against collections of carbapenem-resistant *A. baumannii* and *P. aeruginosa* clinical isolates. Its 8- to 16-fold greater potency against *A. baumannii* and 4- to 8-fold greater potency against *P. aeruginosa* relative to G0775 directly enable more sensitive detection of activity against these highly recalcitrant pathogens [1].

Application

Selection Property

Validation Focus

MDR P. aeruginosa in vivo efficacy models

In vivo model-response profile

CFU reduction endpoint validation

PK/PD relationship studies in rodent models

PK exposure modeling support

AUC and half-life exposure-model review

In vitro susceptibility testing of MDR Gram-negative isolates

Antibacterial spectrum context

MIC endpoint against carbapenem-resistant strains

• [1] Zhang Y, Zhang D, Zhao W, Li H, Lu Z, Guo B, Meng X, Zhou X, Yang Y. Design, Synthesis, and Biological Evaluation of Novel Arylomycins against Multidrug-Resistant Gram-Negative Bacteria. J Med Chem. 2024 Apr 25;67(8):6585-6609. doi: 10.1021/acs.jmedchem.4c00018. View Source